Cas no 2097980-40-8 (2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride)

• Product Name: 2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride
• CAS No: 2097980-40-8
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• CID: 5724332
• PubChem ID: 122240376
• Update Time: 2025-05-20

2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2740416902
• AKOS040813571
• EN300-7354846
• 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride
• F2147-6758
• 2,2-difluoro-1-methylcyclohexan-1-amine;hydrochloride
• 2097980-40-8
• 2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride

• Inchi： 1S/C7H13F2N.ClH/c1-6(10)4-2-3-5-7(6,8)9;/h2-5,10H2,1H3;1H
• InChI Key： ZQKLDJLTZFYKCK-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCCCC1(C)N)F

Computed Properties

• Exact Mass: 185.0782835g/mol
• Monoisotopic Mass: 185.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride

2,2-Difluoro-1-methylcyclohexan-1-amine Hydrochloride (CAS No. 2097980-40-8): An Overview of Its Properties and Applications

2,2-Difluoro-1-methylcyclohexan-1-amine hydrochloride (CAS No. 2097980-40-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is a derivative of cyclohexane, featuring a difluoro substitution and a methyl group, which together confer specific chemical and biological characteristics.

The 2,2-difluoro substitution on the cyclohexane ring is particularly noteworthy. Fluorine atoms are known for their strong electronegativity and ability to modulate the electronic properties of organic molecules. In the case of 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride, this substitution can enhance the compound's stability, lipophilicity, and metabolic resistance, making it an attractive candidate for drug development.

The presence of the methyl group at the 1-position of the cyclohexane ring further influences the compound's conformational flexibility and interactions with biological targets. Methyl groups are common in many bioactive molecules and can play a crucial role in enhancing binding affinity and selectivity.

The hydrochloride salt form of this compound is often used in pharmaceutical applications due to its improved solubility and stability. The hydrochloride salt can facilitate the formulation of oral and injectable drug products, enhancing their bioavailability and therapeutic efficacy.

Recent studies have explored the potential applications of 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride in various therapeutic areas. One notable area of research is its use as a potential antidepressant. Preclinical studies have shown that this compound can modulate serotonin and norepinephrine reuptake, which are key mechanisms involved in mood regulation. These findings suggest that 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride may have therapeutic potential in treating mood disorders such as depression and anxiety.

In addition to its antidepressant properties, 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride has also been investigated for its analgesic effects. Research has demonstrated that this compound can interact with opioid receptors, potentially offering a new approach to pain management. This is particularly relevant given the growing need for non-addictive pain relief options.

The pharmacokinetic profile of 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride has been studied extensively to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures a longer half-life in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are promising and pave the way for further clinical development.

Beyond its therapeutic applications, 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride has also been studied for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders.

In conclusion, 2,2-difluoro-1-methylcyclohexan-1-amine hydrochloride (CAS No. 2097980-40-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.